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Compound of Interest

2-Amino-5-(diethylamino)toluene
Compound Name:
Monohydrochloride

Cat. No.: B145706

An In-depth Technical Guide on 2-Amino-5-(diethylamino)toluene Monohydrochloride:
Molecular Weight and Purity

This technical guide provides a comprehensive overview of the molecular weight and purity of
2-Amino-5-(diethylamino)toluene Monohydrochloride (CAS No. 2051-79-8), a chemical
compound used in various industrial and research applications, including as an intermediate in
the synthesis of dyes. This document is intended for researchers, scientists, and professionals
in drug development and other relevant fields.

Core Compound Data

Quantitative data for 2-Amino-5-(diethylamino)toluene Monohydrochloride is summarized
in the table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b145706?utm_src=pdf-interest
https://www.benchchem.com/product/b145706?utm_src=pdf-body
https://www.benchchem.com/product/b145706?utm_src=pdf-body
https://www.benchchem.com/product/b145706?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Parameter Value Source(s)

Molecular Formula C11H1oCIN2 or C11H1sN2-HCI [1112113114]

_ 214.735 g/mol (NIST) 214.74
Molecular Weight ) ) [1112113114]
g/mol (Commercial Suppliers)

Purity (HPLC) >98.0% or 98-100% [2][4]1[5]

Purity (UV-VIS) 99-100% [6]
White to brown powder or

Appearance [2][41[6]
crystals

Melting Point 250 °C (decomposes) [6]

Solubility Soluble in water [71[6]

Experimental Protocols for Purity Determination

The purity of 2-Amino-5-(diethylamino)toluene Monohydrochloride is most commonly
determined using High-Performance Liquid Chromatography (HPLC). Other methods such as
UV-VIS Spectroscopy, Infrared (IR) Spectroscopy, and solubility tests are also employed to
ensure the quality of the compound.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)

This protocol outlines a general procedure for determining the purity of 2-Amino-5-
(diethylamino)toluene Monohydrochloride using reverse-phase HPLC with UV detection.

Objective: To separate and quantify impurities in a sample of 2-Amino-5-
(diethylamino)toluene Monohydrochloride to determine its purity.

Materials and Reagents:
¢ 2-Amino-5-(diethylamino)toluene Monohydrochloride sample

» HPLC-grade acetonitrile
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HPLC-grade water

Trifluoroacetic acid (TFA) or other suitable buffer

Reference standard of 2-Amino-5-(diethylamino)toluene Monohydrochloride (if available)

Volumetric flasks, pipettes, and autosampler vials
Instrumentation:

e High-Performance Liquid Chromatography (HPLC) system equipped with:

[¢]

Degasser

[¢]

Binary or quaternary pump

[e]

Autosampler

Column oven

o

o UV-Vis detector
Procedure:
» Mobile Phase Preparation:
o Mobile Phase A: 0.1% TFA in HPLC-grade water.
o Mobile Phase B: 0.1% TFA in HPLC-grade acetonitrile.
o Filter and degas both mobile phases before use.
o Standard and Sample Preparation:

o Standard Solution: Accurately weigh a known amount of the reference standard and
dissolve it in a suitable solvent (e.g., a mixture of Mobile Phase A and B) to a final
concentration of approximately 1 mg/mL.
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o Sample Solution: Prepare the sample solution in the same manner as the standard

solution.

o Chromatographic Conditions (Example):

o

o Flow Rate: 1.0 mL/min.

o Column Temperature: 30 °C.

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 um particle size).

o Detection Wavelength: 254 nm (or a wavelength of maximum absorbance for the

compound).

o Injection Volume: 10 pL.

o Gradient Elution:

Time (min) % Mobile Phase A % Mobile Phase B
0 95 5
25 5 95
30 5 95
31 95 5
|35]195|5|
e Analysis:

o Inject the standard solution to determine the retention time of the main peak.

o Inject the sample solution.
o Integrate the peaks in the chromatogram.

» Calculation of Purity:
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o Purity is typically calculated based on the area percent of the main peak relative to the
total area of all peaks in the chromatogram.

o Purity (%) = (Area of the main peak / Total area of all peaks) x 100

Purity Assessment by UV-VIS Spectroscopy

This method can be used as a supplementary technique to confirm the identity and estimate
the purity of the compound.

Objective: To measure the absorbance spectrum of the compound and compare it to a
reference or expected spectrum.

Procedure:

Prepare a dilute solution of the sample in a suitable solvent (e.g., water or ethanol).

e Use a calibrated UV-VIS spectrophotometer to scan the absorbance of the solution over a
relevant wavelength range (e.g., 200-400 nm).

e The resulting spectrum should show a maximum absorbance at a characteristic wavelength
for the compound. The shape of the spectrum can be compared to a reference standard.

o Purity can be estimated by comparing the absorbance of the sample at a specific wavelength
to that of a known concentration of a pure standard.

Structural Confirmation by Infrared (IR) Spectroscopy

IR spectroscopy is used to confirm the presence of key functional groups in the molecule,
thereby verifying its identity.

Objective: To obtain an infrared spectrum of the compound and confirm that it conforms to the
expected structure.[5][7][6]

Procedure:

o The sample (typically in solid form) is prepared as a KBr pellet or a mineral oil mull.
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e The IR spectrum is recorded using an FTIR spectrometer.

e The positions and shapes of the absorption bands are compared to a reference spectrum or
correlated with the expected functional groups of 2-Amino-5-(diethylamino)toluene
Monohydrochloride.

Workflow and Pathway Visualizations

The following diagrams illustrate the general workflow for the quality control and analysis of a
chemical sample like 2-Amino-5-(diethylamino)toluene Monohydrochloride.
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Figure 1: General Workflow for Chemical Purity Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b145706?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/inchi?ID=C2051798&Type=IR-SPEC&Index=1
https://cymitquimica.com/products/3B-A0289/2-amino-5-diethylaminotoluene-monohydrochloride/
https://webbook.nist.gov/cgi/inchi?ID=C2051798&Mask=80
https://www.tcichemicals.com/AT/en/p/A0289
https://www.tcichemicals.com/AT/en/p/A0289
https://www.myskinrecipes.com/shop/th/aniline-derivatives/72664--2-amino-5-diethylaminotoluene-monohydrochloride.html
https://www.myskinrecipes.com/shop/th/aniline-derivatives/72664--2-amino-5-diethylaminotoluene-monohydrochloride.html?SubmitCurrency=1&id_currency=9
https://www.myskinrecipes.com/shop/en/aniline-derivatives/72664--2-amino-5-diethylaminotoluene-monohydrochloride.html
https://www.benchchem.com/product/b145706#2-amino-5-diethylamino-toluene-monohydrochloride-molecular-weight-and-purity
https://www.benchchem.com/product/b145706#2-amino-5-diethylamino-toluene-monohydrochloride-molecular-weight-and-purity
https://www.benchchem.com/product/b145706#2-amino-5-diethylamino-toluene-monohydrochloride-molecular-weight-and-purity
https://www.benchchem.com/product/b145706#2-amino-5-diethylamino-toluene-monohydrochloride-molecular-weight-and-purity
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145706?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145706?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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